1-Hexadecanesulfonyl chloride

• IUPAC Name: hexadecane-1-sulfonyl chloride
• InChI: InChI=1S/C16H33ClO2S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20(17,18)19/h2-16H2,1H3
• InChI Key: YOSVFFVBSPQTTP-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCS(=O)(=O)Cl
• Molecular Formula: C16H33ClO2S
• DSSTOX Substance ID: DTXSID2068139
• Molecular Weight: 325.0 g/mol
• CAS RN: 38775-38-1

Description

Synthesis Analysis

The synthesis of 1-Hexadecanesulfonyl chloride involves the conversion of n-Hexadecanol to 1-chlorohexadecane through a reaction with sulfinyl chloride. This process is followed by a nucleophilic reaction with isothiourea in the presence of a phase transfer catalyst, resulting in n-Hexadecanyl isothiourea hydrochloride, which is then chlorinated to obtain 1-Hexadecanesulfonyl chloride with a yield of 67% and a purity of 95% (Zhu Yun, 2001).

Molecular Structure Analysis

Molecular structure analysis of similar sulfur-containing compounds suggests the involvement of sulfur atoms in forming stable chemical structures with distinct geometric arrangements. For example, studies on hexachlorotritelluracyclododecane revealed a trigonal bipyramidal geometry around the tellurium atoms, indicating the complexity and diversity of sulfur-containing compound structures (Y. Takaguchi, E. Horn, N. Furukawa, 1996).

Chemical Reactions and Properties

1-Hexadecanesulfonyl chloride undergoes various chemical reactions, including nucleophilic substitution and chlorination. Its reactivity with nucleophiles highlights its potential as an intermediate in organic synthesis. The specific reactions it undergoes depend on the reaction conditions and the presence of catalysts or reactants.

Physical Properties Analysis

Compounds similar to 1-Hexadecanesulfonyl chloride, such as 1-hexadecyl-3-methylimidazolium chloride, exhibit distinct physical properties like crystalline solid form, phase transitions, and thermal stability. The structural parameters and thermal behavior of these compounds provide insights into their physical characteristics and stability under different conditions (Eapen Thomas, Deepthi Thomas, S. Bhuvaneswari, K. Vijayalakshmi, B. George, 2018).

Mechanism of Action

Target of Action

• While the exact role of EST2 remains poorly characterized, it likely plays a role in lipid catabolism or detoxification .

Mode of Action

• Notably, the reaction mechanism switches from rapid hydrolysis (k_cat/k_3_) with short acyl chain substrates (e.g., p-nitrophenyl hexanoate) to slower hydrolysis (k_cat/k_2_) with long acyl chain substrates (e.g., p-nitrophenyl dodecanoate) .

Pharmacokinetics

• Absorption : 1-Hexadecanesulfonyl chloride is absorbed through the relevant biological membranes .

Synthesis routes and methods

Procedure details

Hexadecanesulfonylchloride, which was prepared by the method as described in J. M. Sprague, et al., J. Amer. Chem. Soc., Vol. 59, page 1837 (1937), was reacted with 2-chloro-5-aminonitrobenzene in a chloroform solution in the presence of pyridine to prepare 2-chloro-5-hexadecanesulfonamidonitrobenzene.

Q & A

Q1: Why is 1-hexadecanesulfonyl chloride used in lipase research?

A: 1-Hexadecanesulfonyl chloride is a potent inhibitor of serine hydrolases, a large enzyme family that includes lipases. [, , ] Its long hydrophobic tail allows it to bind tightly within the enzyme's active site, specifically targeting the catalytic serine residue. This makes it a valuable tool for studying lipase structure, function, and reaction mechanisms.

Q2: How does 1-hexadecanesulfonyl chloride inactivate lipases?

A: 1-Hexadecanesulfonyl chloride forms a covalent bond with the hydroxyl group of the catalytic serine residue within the lipase active site. [, , ] This irreversible modification prevents the enzyme from carrying out its normal function of hydrolyzing ester bonds in lipids.

Q3: What can the inhibition of a lipase by 1-hexadecanesulfonyl chloride tell us about the enzyme?

A: Strong inhibition by 1-hexadecanesulfonyl chloride provides evidence that the lipase belongs to the serine hydrolase family and that the targeted serine residue plays a crucial role in its catalytic mechanism. [, , ] Studying the kinetics of inhibition can reveal details about the enzyme's active site geometry and substrate specificity.

Q4: Has 1-hexadecanesulfonyl chloride been used to study enzymes other than lipases?

A: Yes, 1-hexadecanesulfonyl chloride was used to study the reaction mechanism of EST2, a thermostable esterase from Alicyclobacillus acidocaldarius. [] By analyzing the enzyme's structure in complex with 1-hexadecanesulfonyl chloride, researchers gained insights into substrate binding modes and a substrate-induced switch in the enzyme's reaction mechanism.